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Compound of Interest

Compound Name: 2-cyano-N-hexylacetamide

Cat. No.: B1352038

An In-depth Technical Guide to the Safety and Handling of 2-cyano-N-hexylacetamide and its
Analogs

Disclaimer: This document provides a technical guide on the safety and handling precautions
for 2-cyano-N-hexylacetamide. Due to the limited availability of specific data for this
compound, the information presented herein is largely extrapolated from safety data sheets
(SDS) and toxicological information for structurally similar compounds, including 2-cyano-N-
cyclohexylacetamide, 2-cyano-N-methylacetamide, 2-cyano-N,N-diethylacetamide, and the
parent compound, 2-cyanoacetamide. Researchers should handle 2-cyano-N-hexylacetamide
with the precautions outlined in this guide, recognizing that the actual hazards may vary.

Hazard Identification

Based on analogous compounds, 2-cyano-N-hexylacetamide is anticipated to be harmful if
swallowed, in contact with skin, or if inhaled.[1][2] It may also cause skin, eye, and respiratory
irritation.[3][4]

GHS Classification (Anticipated)

The following table summarizes the likely GHS classifications for 2-cyano-N-hexylacetamide
based on data for analogous N-substituted cyanoacetamides.
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Hazard Class

Hazard Category

GHS Hazard Statement (H-
code)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation

Source: Compiled from information on 2-cyano-N-methylacetamide, 2-cyano-N,N-

diethylacetamide, and 2-cyanoacetamide.[1][2][4][5]

GHS Label Elements (Anticipated)

» Pictogram:

 Signal Word: Warning

o Precautionary Statements: A comprehensive list of precautionary statements is provided in

the table below.
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[3]
P264 Wash skin thoroughly after handling.[4]
Do not eat, drink or smoke when using this
P270
product.[1][4]
Use only outdoors or in a well-ventilated area.[1]
P271
[4]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][4]
IF SWALLOWED: Call a POISON
P301 + P312 ]
CENTER/doctor if you feel unwell.[4]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[4]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

P330 Rinse mouth.[1]

Take off contaminated clothing and wash it
P362 + P364

before reuse.[1][6]

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[6]
P405 Store locked up.[6]

Dispose of contents/container to an approved
P501

waste disposal plant.[1][6]

Source: Compiled from safety data sheets for various cyanoacetamide derivatives.[1][4][6]
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Physical and Chemical Properties

The following table summarizes available quantitative data for compounds structurally related
to 2-cyano-N-hexylacetamide.

. 2-Cyano-N- 2-Cyano-N,N-

Property 2-Cyanoacetamide . . .
methylacetamide diethylacetamide

CAS Number 107-91-5 6330-25-2 26391-06-0
Molecular Formula Cs3HaN20 C4HesN20 C7H12N20
Molecular Weight 84.08 g/mol 98.10 g/mol [5] 140.18 g/mol
Melting Point 119-121°C Not Available Not Available
Flash Point 215 °C (closed cup) Not Available Not Available

Source: Compiled from various chemical databases and safety data sheets.[1][2][5][7]

Experimental Protocols
General Safe Handling Protocol for N-Substituted
Cyanoacetamides

This protocol outlines the essential steps for safely handling 2-cyano-N-hexylacetamide and
its analogs in a research setting.

1. Engineering Controls:

o Always handle the compound in a certified chemical fume hood to avoid inhalation of dust or
vapors.[8]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[9]

2. Personal Protective Equipment (PPE):

e Gloves: Wear chemically resistant gloves (e.g., nitrile).
o Eye Protection: Use chemical safety goggles or a face shield.[9]
o Lab Coat: A flame-resistant lab coat is mandatory.
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» Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved respirator
with an appropriate particulate filter.[4]

3. Weighing and Aliquoting:

o Perform all weighing and transfer operations within the chemical fume hood.
» Use a spatula for solid transfers to minimize dust generation.
o Keep the container tightly closed when not in use.[3]

4. Dissolution and Reaction Setup:

» When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o Ensure all glassware is properly secured.

e Avoid contact with incompatible materials such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[9]

5. Post-Handling Procedures:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[3]
o Decontaminate all work surfaces and equipment.
e Dispose of contaminated waste in a designhated hazardous waste container.[6]

Visualized Workflows and Relationships
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Safe Handling Workflow for 2-cyano-N-hexylacetamide
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Caption: A flowchart illustrating the standard operating procedure for the safe handling of 2-

cyano-N-hexylacetamide.

Emergency Procedures
First Aid Measures

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[3] Seek medical attention if irritation
persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[3][6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[10] Wear appropriate PPE,
including respiratory protection, gloves, and eye protection. Avoid dust formation.[6]

Environmental Precautions: Prevent the material from entering drains or waterways.[3][10]

Containment and Cleanup: For solid spills, carefully sweep or vacuum up the material and
place it into a suitable, labeled container for disposal.[3] Avoid generating dust.
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Emergency Response for Chemical Exposure or Spill
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Caption: A decision tree for responding to an accidental exposure or spill involving 2-cyano-N-
hexylacetamide.

Disposal Considerations

Dispose of 2-cyano-N-hexylacetamide and any contaminated materials in accordance with
local, state, and federal regulations.[6] The material should be treated as hazardous waste and
disposed of through a licensed contractor. Do not allow the chemical to enter drains or the
environment.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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